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Compound of Interest

Compound Name: EB 1089

Cat. No.: B1236961

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution, preparation, and

handling of EB 1089 (also known as Seocalcitol), a synthetic analog of Vitamin D, for

experimental use. Adherence to these guidelines is crucial for ensuring the stability, activity,

and reproducibility of experimental results.

Compound Information:

EB 1089 is a potent Vitamin D analog characterized by its strong antiproliferative and

differentiation-inducing effects on various cell types, including cancer cells, while exhibiting

reduced calcemic side effects compared to the natural form of Vitamin D, 1α,25-

dihydroxyvitamin D3.[1][2] These properties make it a valuable compound for research in

oncology and other fields.[1][3][4]

Quantitative Data Summary
For ease of reference, the key quantitative data for EB 1089 are summarized in the table

below.
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Property Value Source(s)

Molecular Weight 454.68 g/mol [5]

Formula C30H46O3 [5]

Purity ≥98% [5]

Appearance Crystalline solid [6]

Solubility in Ethanol ~30 mg/mL [6]

Solubility in DMSO ~30 mg/mL [6][7]

Solubility in DMF ~25 mg/mL [6]

Aqueous Solubility Sparingly soluble [6]

Storage of Solid -20°C [5][8]

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months
[9]

Experimental Protocols
Preparation of Stock Solutions
The preparation of a concentrated stock solution is the first critical step in utilizing EB 1089 for

experiments. Organic solvents are required for the initial dissolution.

Materials:

EB 1089 crystalline solid

Anhydrous Ethanol or DMSO

Sterile, inert gas (e.g., nitrogen or argon)

Sterile microcentrifuge tubes or vials

Protocol:
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Weighing: Accurately weigh the desired amount of EB 1089 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous ethanol or DMSO to achieve the

desired stock concentration (e.g., 4 mM or 10 µM).[10][11]

Dissolution: Vortex the solution until the EB 1089 is completely dissolved. If precipitation

occurs, gentle warming or sonication can be used to aid dissolution.[9]

Inert Gas Purge: To prevent oxidation, purge the headspace of the tube with an inert gas like

nitrogen before sealing.[6]

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[9] Protect from light.[9]

Preparation of Aqueous Working Solutions for In Vitro
Experiments
For cell culture experiments, the organic stock solution must be diluted into an aqueous buffer

or cell culture medium.

Materials:

EB 1089 stock solution (in ethanol or DMSO)

Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile dilution tubes

Protocol:

Initial Dilution: For maximum solubility in aqueous buffers, it is recommended to first dissolve

EB 1089 in ethanol.[6]

Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer

or cell culture medium to achieve the final working concentration.
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Final Concentration: Ensure the final concentration of the organic solvent in the cell culture

medium is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Usage: Use the freshly prepared aqueous solution immediately. It is not recommended to

store aqueous solutions for more than one day.[6] For example, a 1:2 solution of

ethanol:PBS (pH 7.2) yields a solubility of approximately 0.33 mg/mL.[6]

Preparation of Formulations for In Vivo Experiments
For animal studies, EB 1089 is often administered in a carrier vehicle to improve bioavailability

and stability.

Protocol 1: Corn Oil Formulation

Initial Stock: Prepare a concentrated stock solution of EB 1089 in DMSO (e.g., 25 mg/mL).[9]

Dilution in Corn Oil: Add 100 µL of the DMSO stock solution to 900 µL of corn oil to achieve a

final concentration of 2.5 mg/mL.[9]

Mixing: Mix thoroughly to ensure a homogenous solution.[9]

Protocol 2: Solutol HS 15 Formulation

Initial Stock: Prepare a 4 mM stock solution of EB 1089 in isopropanol.[12]

Dilution in Carrier: Dilute the isopropanol stock solution into the carrier, Solutol HS 15.[12]

Storage: Store aliquots in sealed glass vials under nitrogen gas at 4°C. Use freshly unsealed

aliquots for daily injections.[12]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for preparing EB 1089 for experimental

use.
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Caption: Workflow for preparing EB 1089 stock and working solutions.

Signaling Pathway Context
EB 1089 primarily exerts its effects through the Vitamin D Receptor (VDR), a nuclear receptor

that regulates gene transcription. Upon binding to the VDR, EB 1089 induces a conformational

change in the receptor, leading to its heterodimerization with the Retinoid X Receptor (RXR).

This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of

target genes, modulating their expression to influence cellular processes such as proliferation,

differentiation, and apoptosis.
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Caption: Simplified signaling pathway of EB 1089 via the VDR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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